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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512 Get Quote

Essential Safety and Handling Guide for 1-
Azidoadamantane
This document provides immediate safety, handling, and disposal protocols for 1-
Azidoadamantane, tailored for researchers, scientists, and professionals in drug development.

Adherence to these guidelines is critical for ensuring laboratory safety.

Hazard Identification and Quantitative Data
1-Azidoadamantane is a flammable solid and, like other organic azides, is a potentially

energetic compound that requires careful handling.[1][2] Organic azides can be sensitive to

heat, shock, friction, or light and may undergo explosive decomposition under certain

conditions.[3][4]

Physical and Chemical Properties:
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Property Value Citations

CAS Number 24886-73-5

Molecular Formula C₁₀H₁₅N₃

Molecular Weight 177.25 g/mol

Appearance
White to off-white crystalline

powder/solid
[1][5]

Melting Point 80-82 °C [5]

Flash Point 85 °C (185 °F) - closed cup

Storage Temperature 2-8°C [5]

GHS Hazard Information:

Pictogram Signal Word Hazard Statement

GHS02 Flame Danger H228: Flammable solid.

(Citations for GHS information:)

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the primary defense against chemical exposure. The

following equipment is mandatory when handling 1-Azidoadamantane.
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Task Required PPE
Additional
Recommendations

Receiving and Unpacking
• Safety glasses• Nitrile gloves•

Lab coat

Inspect the container for

damage in a well-ventilated

area.[3]

Weighing and Aliquoting

• Safety goggles or safety

glasses with side shields• Face

shield• Nitrile gloves (double-

gloving recommended)• Lab

coat

• Mandatory: Use a chemical

fume hood.[2][3]• Use anti-

static weighing boats and non-

metallic (plastic or ceramic)

spatulas.[2][3][4]• A blast shield

is recommended, especially for

larger quantities.[2][3]

Solution Preparation &

Handling

• Safety goggles• Nitrile gloves

(double-gloving

recommended)• Lab coat

• Work within a chemical fume

hood.[3]• Avoid using

halogenated solvents (e.g.,

dichloromethane, chloroform)

which can form explosive

compounds.[3][4]• Do not use

ground glass joints, as friction

can lead to detonation.[2][3]

Spill Cleanup

• Safety goggles• Face shield•

Chemical-resistant gloves• Lab

coat or chemical-resistant

apron• Particulate dust filter

respirator (e.g., N95)

Have a spill kit appropriate for

azide compounds readily

available.[3]

Waste Disposal

• Safety goggles• Chemical-

resistant gloves (e.g., nitrile)•

Lab coat

Handle all waste in a

designated, well-ventilated

area, preferably within a fume

hood.[3]

(Citations for PPE recommendations:[1][2][3])

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-028SafeHandlingAzides.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://datasheets.scbt.com/sc-206131.pdf
https://artscimedia.case.edu/wp-content/uploads/sites/123/2018/07/16151331/SOP-Azides.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Azido_PEG5_Boc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the safe handling of 1-Azidoadamantane from preparation to use.

Preparation and Weighing:

Work Area Preparation: Before starting, ensure the chemical fume hood is operational and

the work surface is lined with absorbent paper.[2] Have a designated, labeled, non-metallic

waste container ready.[3]

Personal Protective Equipment: Don the required PPE as specified in the table above

(goggles, face shield, double gloves, lab coat).

Handling Solid: Transfer the desired amount of 1-Azidoadamantane from its storage

container to an anti-static weigh boat using a non-metallic spatula.[2][3] Avoid any actions

that could generate dust.[1]

Container Sealing: Securely seal the main storage container immediately after use.[1]

Solution Preparation:

Solvent Addition: In the fume hood, slowly and carefully add the weighed solid to the desired

solvent.

Incompatible Solvents: Never use halogenated solvents like dichloromethane or chloroform.

[3][4] Also, avoid contact with strong acids or oxidizing agents.[1][4]

Heating: Avoid heating the compound unless absolutely necessary. If heating is required, use

appropriate safety measures such as a blast shield and conduct the procedure on a small

scale.[3]

Disposal Plan: Step-by-Step Protocol
Proper disposal is critical to prevent the formation of explosive metal azides in plumbing and

ensure environmental safety.[3]

NEVER Pour Down the Drain: Azide-containing solutions must never be poured down the

sink. This can lead to the formation of highly explosive lead or copper azides in the pipes.[3]

[6]
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Solid Waste Collection:

Collect all contaminated solid waste, including gloves, weigh paper, and pipette tips, in a

separate, clearly labeled, non-metallic hazardous waste container.[3]

The label should read "Hazardous Waste" and include the chemical name "1-
Azidoadamantane".[7]

Aqueous Waste Collection:

Collect all aqueous waste containing 1-Azidoadamantane in a designated, sealed, and

labeled non-metallic container.[3]

Decontamination:

Decontaminate non-disposable labware (e.g., glassware, spatulas) with an appropriate

solvent.

Collect the solvent used for decontamination as hazardous waste.

Final Disposal:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.[7]

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste contractor.[7]

Emergency Procedures: Spill and Exposure
Protocol
Minor Spill (inside a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, cover the spill with sand, earth, or vermiculite.[1]
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Using a non-sparking shovel or non-metallic spatula, carefully collect the material into a

clean, dry, labeled container for disposal.[1][2]

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.[3]

Major Spill (or any spill outside a fume hood):

Evacuate the laboratory immediately.[3]

Alert your supervisor and the institutional safety office.[3]

Prevent entry to the contaminated area.

Personnel Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek

medical attention.[1][8]

Skin Contact: Flush skin and hair with running water and soap. Seek medical attention if

irritation occurs.[1][8]

Inhalation: Remove the individual from the contaminated area to fresh air. If irritation or

discomfort persists, seek medical attention.[1][8]

Workflow Diagram
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Safe Handling Workflow for 1-Azidoadamantane

Preparation

Handling & Weighing

Experimental Use

Waste Disposal Emergency / Spill

1. Prepare Fume Hood

2. Don Full PPE
(Goggles, Face Shield, Double Gloves, Lab Coat)

3. Ready Non-Metallic Waste Container

4. Weigh Solid with
Non-Metallic Spatula

Proceed to Handling

5. Prepare Solution
(Avoid Halogenated Solvents)

Spill Occurs

6. Perform Experiment
(No Ground Glass Joints)

7a. Collect Solid Waste 7b. Collect Liquid Waste

8. Store for EHS Pickup Follow Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1-Azidoadamantane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

